Cas no 733710-43-5 (Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-)
733710-43-5 structure
Product Name:Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
CAS No:733710-43-5
MF:C9H13NO2
MW:167.205022573471
CID:562304
PubChem ID:14643123
Update Time:2023-10-31
Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
- 2-[(1S)-1-aminoethyl]-3-methoxyphenol
- PHENOL, 2-(1-AMINOETHYL)-3-METHOXY-, (S)- (9CI)
- (S)-2-(1-AMINOETHYL)-3-METHOXY-PHENOL
- Phenol,2-(1-aminoethyl)-3-methoxy-,(S)
- Phenol,2-[(1S)-1-aminoethyl]-3-methoxy
- Phenol,2-(1-aminoethyl)-3-methoxy-,(S)-
- (S)-2-(1-Aminoethyl)-3-methoxyphenol
- AKOS006294138
- MFCD06762084
- 733710-43-5
- DTXSID20562519
-
- Inchi: 1S/C9H13NO2/c1-6(10)9-7(11)4-3-5-8(9)12-2/h3-6,11H,10H2,1-2H3/t6-/m0/s1
- InChI Key: RAUUSAQUBYOICH-LURJTMIESA-N
- SMILES: O(C)C1C=CC=C(C=1[C@H](C)N)O
Computed Properties
- Exact Mass: 167.09500
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.48000
- LogP: 2.12080
Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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